PhTx-74 HCl
PhTx-74 HCl
Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes.
Brand Name:
Vulcanchem
CAS No.:
1227301-51-0
VCID:
VC0539599
InChI:
InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1
SMILES:
CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl
Molecular Formula:
C24H44Cl2N4O3
Molecular Weight:
507.54
PhTx-74 HCl
CAS No.: 1227301-51-0
Inhibitors
VCID: VC0539599
Molecular Formula: C24H44Cl2N4O3
Molecular Weight: 507.54
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1227301-51-0 |
---|---|
Product Name | PhTx-74 HCl |
Molecular Formula | C24H44Cl2N4O3 |
Molecular Weight | 507.54 |
IUPAC Name | N-[(2S)-1-[7-(4-aminobutylamino)heptylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]butanamide;dihydrochloride |
Standard InChI | InChI=1S/C24H42N4O3.2ClH/c1-2-10-23(30)28-22(19-20-11-13-21(29)14-12-20)24(31)27-18-8-5-3-4-7-16-26-17-9-6-15-25;;/h11-14,22,26,29H,2-10,15-19,25H2,1H3,(H,27,31)(H,28,30);2*1H/t22-;;/m0../s1 |
Standard InChIKey | HWTJQQMIKVJWLH-IKXQUJFKSA-N |
SMILES | CCCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)NCCCCCCCNCCCCN.Cl.Cl |
Appearance | Solid powder |
Description | Philanthotoxin-74, also known as PhTx-74, is a synthetic analog of the naturally-occurring wasp venom toxin philanthotoxin-4,3,3. PhTX-74 may be of potential use in studies of the neurobiological role of GluA2-containing subtypes. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Philanthotoxin-74 HCl; Philanthotoxin74; Philanthotoxin 74; PhTx-74; PhTx 74; PhTx74. |
Reference | 1: Poulsen MH, Lucas S, Strømgaard K, Kristensen AS. Evaluation of PhTX-74 as 2: Jackson AC, Milstein AD, Soto D, Farrant M, Cull-Candy SG, Nicoll RA. Probing 3: Lanté F, Toledo-Salas JC, Ondrejcak T, Rowan MJ, Ulrich D. Removal of synaptic 4: Nilsen A, England PM. A subtype-selective, use-dependent inhibitor of native |
PubChem Compound | 46213501 |
Last Modified | Nov 11 2021 |
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